5-Bromo-1-(2-methoxyethoxymethyl)indazole

• CAS No.: 944718-33-6
• Molecular Formula: C11H13BrN2O2
• Molecular Weight: 285.14 g/mol
• IUPAC Name: 5-bromo-1-(2-methoxyethoxymethyl)indazole
• InChI: InChI=1S/C11H13BrN2O2/c1-15-4-5-16-8-14-11-3-2-10(12)6-9(11)7-13-14/h2-3,6-7H,4-5,8H2,1H3
• InChI Key: DYOPLHZNBLIORJ-UHFFFAOYSA-N
• Canonical SMILES: COCCOCN1C2=C(C=C(C=C2)Br)C=N1

Description

5-Bromo-1-(2-methoxyethoxymethyl)indazole is a synthetic compound belonging to the indazole family. Indazoles are nitrogen-containing heterocyclic compounds that have gained significant attention due to their diverse biological activities and potential therapeutic applications. The presence of a bromine atom and a methoxyethoxymethyl group in the structure of this compound enhances its chemical reactivity and biological properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Bromo-1-(2-methoxyethoxymethyl)indazole typically involves the following steps:

Bromination: The starting material, 1H-indazole, undergoes bromination using bromine or N-bromosuccinimide (NBS) to introduce a bromine atom at the 5-position of the indazole ring.

Protection: The indazole nitrogen is protected using a suitable protecting group, such as a methoxyethoxymethyl (MEM) group, to prevent unwanted side reactions.

Substitution: The protected indazole is then subjected to nucleophilic substitution reactions to introduce the desired substituents at specific